BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physical and Chemical
Properties of Sodium Carbonate Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium carbonate

Cat. No.: B031695

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium carbonate (NazCOs), an inorganic compound, is a salt of carbonic acid.[1] Also known
as soda ash or washing soda, it is a white, odorless, water-soluble salt that yields alkaline
solutions in water.[2] This technical guide provides an in-depth overview of the core physical
and chemical properties of sodium carbonate solutions, presenting quantitative data in
structured tables, detailing experimental protocols for property determination, and visualizing
key chemical processes. This document is intended to be a comprehensive resource for
researchers, scientists, and professionals in drug development who utilize sodium carbonate
solutions in their work.

Physical Properties

The physical properties of sodium carbonate solutions are critical parameters in many
scientific and industrial applications. These properties are primarily dependent on the
concentration of the solution and the temperature.

Data Summary

The following tables summarize the key physical properties of sodium carbonate solutions at
various concentrations and temperatures.

Table 1: Density of AQueous Sodium Carbonate Solutions (g/cm3)[3]
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Conce

ntratio 0°C 10°C 20°C 30°C 40°C 60°C 80°C 100°C
n (%)

1 1.0109 1.0103 1.0086 1.0058 1.0022 0.9929 0.9814 0.9683
2 1.0219 1.0210 1.0190 1.0159 1.0122 1.0027 0.9910 0.9782
4 1.0439 1.0423 1.0398 1.0363 1.0323 1.0223 1.0105 0.9980
10 1.1088 1.1065 1.1032 1.0991 1.0945 1.0845 1.0732 1.0614

Table 2: Viscosity of Aqueous Sodium Carbonate Solutions at 23°C[4]

Concentration (mol/L) Viscosity (mPa-s)
0.5 ~1.2
1.0 ~1.5
15 ~2.0
2.0 ~2.7
2.3 (Saturated) ~3.5

Table 3: pH of Aqueous Sodium Carbonate Solutions at 25°C[5][6]

Concentration (g/L) pH

1 11.37
5 11.58
10 11.70

Table 4: Electrical Conductivity of Aqueous Sodium Carbonate Solutions at 25°C[7]
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Concentration (% by wt.) Conductivity (uS/cm)

19 103,000

Table 5: Boiling and Freezing Points of Aqueous Sodium Carbonate Solutions

Property Value Conditions

Boiling Point Decomposes above 400°C[8] Anhydrous

34.1 g of Na2COs in 500.0 g of

Freezing Point -3.6 °C[9]
water

Experimental Protocols

The following are detailed methodologies for determining the key physical properties of sodium

carbonate solutions.

2.2.1 Density Determination

Principle: The density of a solution is determined by measuring the mass of a known volume of

the solution.
Methodology:
o Apparatus: Pycnometer or a calibrated volumetric flask, analytical balance.

e Procedure: a. Clean and dry the pycnometer and weigh it accurately (ma1). b. Fill the
pycnhometer with the sodium carbonate solution, ensuring no air bubbles are trapped. c.
Place the pycnometer in a constant temperature bath until it reaches thermal equilibrium. d.
Adjust the volume of the solution to the calibration mark of the pycnometer. e. Wipe the
outside of the pycnometer dry and weigh it again (mz). f. Empty and clean the pycnometer,
then fill it with distilled water and repeat steps c-e to determine the mass of water (ms). g.
The density of the solution (p_solution) is calculated using the formula: p_solution = [(m2 -
ma1) / (ms - m1)] * p_water where p_water is the density of water at the experimental

temperature.
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2.2.2 Viscosity Measurement

Principle: Viscosity is a measure of a fluid's resistance to flow. It can be determined by
measuring the time it takes for a known volume of the fluid to flow through a capillary of known
dimensions.[1]

Methodology:
o Apparatus: Ostwald or Ubbelohde viscometer, constant temperature bath, stopwatch.

e Procedure: a. Clean and dry the viscometer. b. Pipette a known volume of the sodium
carbonate solution into the larger bulb of the viscometer. c. Place the viscometer in a
constant temperature bath until the solution reaches the desired temperature. d. Using a
pipette bulb, draw the solution up into the smaller bulb, above the upper calibration mark. e.
Release the suction and allow the solution to flow back down. f. Start the stopwatch when
the meniscus of the solution passes the upper calibration mark and stop it when it passes
the lower calibration mark. g. Record the flow time (t). h. The kinematic viscosity (v) is
calculated using the formula: v = C * t, where C is the viscometer constant. i. The dynamic
viscosity (n) is calculated as: n =v * p, where p is the density of the solution.

2.2.3 pH Measurement

Principle: The pH of a solution is a measure of its acidity or alkalinity. It is determined using a
pH meter, which measures the potential difference between a pH electrode and a reference
electrode.

Methodology:

e Apparatus: Calibrated pH meter with a glass electrode, beakers, standard buffer solutions
(pH 4, 7, and 10).

e Procedure: a. Calibrate the pH meter using the standard buffer solutions according to the
manufacturer's instructions. b. Rinse the electrode with deionized water and gently blot it dry.
c. Immerse the electrode in the sodium carbonate solution. d. Allow the reading to stabilize
and record the pH value. e. Rinse the electrode with deionized water after the measurement.

2.2.4 Electrical Conductivity Measurement
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Principle: Electrical conductivity is a measure of a solution's ability to conduct an electric
current. It is determined by measuring the resistance of the solution between two electrodes.[4]

Methodology:

o Apparatus: Conductivity meter with a conductivity cell, beakers, standard potassium chloride
(KCI) solution.

e Procedure: a. Calibrate the conductivity meter using a standard KCI solution of known
conductivity. b. Rinse the conductivity cell with deionized water and then with the sodium
carbonate solution to be tested. c. Immerse the conductivity cell in the sodium carbonate
solution, ensuring the electrodes are fully submerged and there are no air bubbles. d. Allow
the reading to stabilize and record the electrical conductivity value. e. Rinse the cell with
deionized water after the measurement.

Chemical Properties

Sodium carbonate is a salt of a strong base (NaOH) and a weak acid (H2COs), which dictates
its chemical behavior in aqueous solutions.

Hydrolysis
In an aqueous solution, sodium carbonate hydrolyzes to produce a basic solution. The

carbonate ion (COs327) reacts with water to form bicarbonate ions (HCOs~) and hydroxide ions
(OH"), leading to an increase in the pH of the solution.[10]

The overall hydrolysis reaction is: Na2COs(s) + H20(l) = 2Na*(aq) + HCOs~(aq) + OH~(aq)
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Caption: Hydrolysis of sodium carbonate in water.

Reaction with Acids

Sodium carbonate readily reacts with acids in a neutralization reaction to produce sodium
salts, water, and carbon dioxide gas.[10]

For example, with hydrochloric acid (HCI), the reaction is: Na2COs(aq) + 2HCl(aq) -
2NaCl(aq) + H20(l) + CO2(g)
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Caption: Reaction of sodium carbonate with acid.

Reaction with Metal Salts

Sodium carbonate can undergo double displacement reactions with certain metal salts to form
insoluble metal carbonates.

For example, with calcium chloride (CaClz), the reaction is: Na2COs(aq) + CaClz(aq) -
CaCOs(s) + 2NaCl(aq)

Conclusion
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This technical guide has provided a detailed overview of the essential physical and chemical
properties of sodium carbonate solutions. The tabulated quantitative data, comprehensive
experimental protocols, and visual representations of chemical reactions offer a valuable
resource for researchers, scientists, and drug development professionals. A thorough
understanding of these properties is crucial for the effective and safe application of sodium
carbonate solutions in various scientific and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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